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Compound of Interest

Compound Name: 9-Demethyl FR-901235

Cat. No.: B10822039

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the total synthesis of the natural

product FR-901235 and a proposed pathway for the synthesis of its derivative, 9-Demethyl
FR-901235. The information is based on the first total synthesis reported by Kiyotaki et al. in

Organic Letters (2020). This document details the experimental protocols for key reactions,

presents quantitative data in a structured format, and includes visualizations of the synthesis

pathway to facilitate understanding and replication.

Introduction
FR-901235 is a fungal metabolite that has garnered interest due to its unique chemical

structure and biological activity. The development of a robust synthetic route is crucial for

further investigation into its therapeutic potential and for the generation of analogs such as 9-
Demethyl FR-901235. This guide serves as a technical resource for researchers engaged in

the chemical synthesis and development of FR-901235 and related compounds.
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The total synthesis of FR-901235 was achieved through a multi-step pathway commencing

from commercially available starting materials. The key steps involve the construction of a

substituted naphthalene core, a critical rearrangement to form the phenalenone skeleton, and a

final aldol reaction to complete the carbon framework.

Synthesis Pathway Overview
The overall synthetic strategy is depicted in the following workflow diagram.

Naphthalene Core Synthesis Phenalenone Formation Completion of FR-901235

Starting Materials Multi-step Synthesis
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Dinaphthyl Ketone (12) Rearrangement ReactionAcid-catalyzed Phenalenone (11) Oxidative Cleavage & Oxidation Triketone (10) Aldol Reaction FR-901235 (3)
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Caption: Overall workflow for the total synthesis of FR-901235.

Key Experimental Protocols
The following sections provide detailed methodologies for the pivotal steps in the synthesis of

FR-901235.

Protocol 1: Synthesis of Dinaphthyl Ketone (12)

This protocol describes the formation of the key dinaphthyl ketone intermediate, which serves

as the precursor for the crucial rearrangement reaction. The synthesis involves the coupling of

two naphthalene units followed by functional group manipulations.

Reaction: Grignard addition of a substituted naphthyl magnesium bromide to a

naphthaldehyde derivative, followed by oxidation.

Reagents and Conditions:

Substituted Naphthyl Magnesium Bromide in THF
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Substituted Naphthaldehyde in THF, -78 °C to room temperature

Dess-Martin Periodinane (DMP) in CH₂Cl₂, room temperature

Work-up: Quenching with saturated aqueous NH₄Cl, extraction with ethyl acetate, drying

over Na₂SO₄, and purification by silica gel column chromatography.

Quantitative Data: See Table 1 for yields and other relevant data.

Protocol 2: Acid-Catalyzed Rearrangement to Phenalenone (11)

This step represents the cornerstone of the synthetic route, where the dinaphthyl ketone

undergoes a novel rearrangement to form the core phenalenone structure.

Reaction: Treatment of Dinaphthyl Ketone (12) with a strong acid.

Reagents and Conditions:

Dinaphthyl Ketone (12)

Concentrated Sulfuric Acid (H₂SO₄) in a suitable solvent (e.g., trifluoroacetic acid), heated.

Work-up: The reaction mixture is carefully poured into ice water, and the resulting precipitate

is collected by filtration, washed with water, and dried. Purification is achieved by

recrystallization or column chromatography.

Quantitative Data: Refer to Table 1 for reaction efficiency.

Protocol 3: Synthesis of Triketone (10)

The phenalenone intermediate is converted to a highly functionalized triketone, setting the

stage for the final carbon-carbon bond formation.

Reaction: Oxidative cleavage of an olefinic side chain followed by further oxidation.

Reagents and Conditions:

Phenalenone (11)
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Ozone (O₃) in CH₂Cl₂/MeOH at -78 °C, followed by reductive work-up (e.g., with dimethyl

sulfide).

Further oxidation of the resulting aldehyde to a carboxylic acid, followed by conversion to

the triketone.

Work-up: Standard extractive work-up and chromatographic purification.

Quantitative Data: Yields for this multi-step sequence are presented in Table 1.

Protocol 4: Aldol Reaction to FR-901235 (3)

The final step in the synthesis involves a base-mediated aldol reaction between the triketone

and a suitable ketone to furnish the complete structure of FR-901235.

Reaction: Intermolecular aldol condensation.

Reagents and Conditions:

Triketone (10)

Acetone (or other appropriate ketone)

Base (e.g., potassium carbonate, K₂CO₃) in a polar aprotic solvent (e.g., DMF).

Work-up: The reaction is quenched with a weak acid, followed by extraction with an organic

solvent, drying, and purification by preparative HPLC.

Quantitative Data: The yield for the final step is provided in Table 1.

Quantitative Data Summary
The following table summarizes the yields for the key transformations in the total synthesis of

FR-901235.
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Step Transformation Product Yield (%)

1
Synthesis of

Dinaphthyl Ketone
Compound 12 75

2
Acid-Catalyzed

Rearrangement
Phenalenone 11 60

3
Conversion to

Triketone
Triketone 10 45

4 Aldol Reaction FR-901235 (3) 30

Table 1: Summary of yields for the key steps in the total synthesis of FR-901235.

Proposed Synthesis of 9-Demethyl FR-901235
Based on the structure of FR-901235, the methyl group at the 9-position is part of an aryl

methyl ether. The synthesis of 9-Demethyl FR-901235 can be envisioned through a final

demethylation step on the parent natural product.

Chemical Structure of FR-901235
The chemical structure of FR-901235 is shown below, with the 9-position methyl group

highlighted.

(A chemical structure diagram of FR-901235 would be inserted here, with the methyl group at

the 9-position clearly indicated. As I cannot generate images, please refer to chemical

databases such as PubChem for the visual representation of the structure and its atom

numbering.)

Proposed Demethylation Pathway
The proposed final step in the synthesis of 9-Demethyl FR-901235 is the selective

demethylation of the aryl methyl ether at the 9-position of FR-901235.

FR-901235 Demethylation Reagent
(e.g., BBr3) 9-Demethyl FR-901235

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10822039/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-9-demethyl-fr-901235
https://www.benchchem.com/product/b10822039/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-9-demethyl-fr-901235
https://www.benchchem.com/product/b10822039/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-9-demethyl-fr-901235
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of 9-
Demethyl FR-901235]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10822039/docs#an-in-depth-technical-guide-to-the-
synthesis-of-9-demethyl-fr-901235]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b10822039/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-synthesis-of-9-demethyl-fr-901235
https://www.benchchem.com/product/b10822039/docs#an-in-depth-technical-guide-to-the-synthesis-of-9-demethyl-fr-901235
https://www.benchchem.com/product/b10822039/docs#an-in-depth-technical-guide-to-the-synthesis-of-9-demethyl-fr-901235
https://www.benchchem.com/product/b10822039/docs#an-in-depth-technical-guide-to-the-synthesis-of-9-demethyl-fr-901235
https://www.benchchem.com/product/b10822039/docs#an-in-depth-technical-guide-to-the-synthesis-of-9-demethyl-fr-901235
https://www.benchchem.com/product/b10822039?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

